Cas no 1197-26-8 (Phenylmethanethiosulfonate)

• Product Name: Phenylmethanethiosulfonate
• CAS No: 1197-26-8
• MF: C₇H₈O₂S₂
• MW: 188.267219543457
• CID: 117492
• PubChem ID: 485594
• Update Time: 2025-06-15

Phenylmethanethiosulfonate Chemical and Physical Properties

Names and Identifiers

• Methanesulfonothioicacid, S-phenyl ester
• Phenylmethanethiosulfonate
• Phenylmethanethiosul
• Methanthiosulfonsaeure-phenylester
• Methanthiosulfonsaeure-S-phenylester
• PH-MTS
• S-phenyl benzenesulfonothioate
• S-phenyl methanesulfonothioate
• S-Phenyl Methanethiosulfonate
• AKOS006293901
• (METHANESULFONYLSULFANYL)BENZENE
• S-Phenyl Methanethiosulfonate;
• DTXSID601306067
• FT-0673790
• 1197-26-8
• methylsulfonylsulfanylbenzene
• SCHEMBL3303422
• J-004191
• Methanesulfonothioic acid, S-phenyl ester
• Ph-MTS; S-Phenyl Methanethiosulfonate;

• Inchi： 1S/C7H8O2S2/c1-11(8,9)10-7-5-3-2-4-6-7/h2-6H,1H3
• InChI Key： CCUZKOLVVYXTFE-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)SC1C=CC=CC=1

Computed Properties

• Exact Mass: 187.99700
• Monoisotopic Mass: 187.997
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 67.8A^2

Experimental Properties

• Color/Form: NA
• Density: 1.7±0.1 g/cm3
• Melting Point: 88.5-90.5°C
• Boiling Point: 450.6±40.0 °C at 760 mmHg
• Flash Point: 111.8±11.0 °C
• Refractive Index: 1.602
• PSA: 67.82000
• LogP: 2.81910

Phenylmethanethiosulfonate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Chlorinated dibenzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Dibenzofurans Chlorinated dibenzofurans

Additional information on Phenylmethanethiosulfonate

Recent Advances in the Application of Phenylmethanethiosulfonate (CAS: 1197-26-8) in Chemical Biology and Pharmaceutical Research

Phenylmethanethiosulfonate (PMTS, CAS: 1197-26-8) is a versatile chemical reagent widely used in protein modification, enzyme inhibition, and drug discovery. Recent studies have highlighted its unique properties as a thiol-specific modifying agent, enabling precise control over protein function and structure. This research brief synthesizes the latest findings on PMTS applications, focusing on its mechanism of action, therapeutic potential, and emerging methodologies in chemical biology.

A 2023 study published in Journal of Medicinal Chemistry demonstrated PMTS's efficacy as a covalent inhibitor of cysteine proteases through its thiosulfonate group's electrophilic reactivity. Researchers utilized X-ray crystallography to reveal how PMTS forms disulfide bonds with catalytic cysteines in SARS-CoV-2 main protease (M^pro), suggesting potential antiviral applications. The study reported an IC₅₀ of 2.3 μM against M^pro, with molecular dynamics simulations confirming stable binding over 100 ns trajectories.

Innovative work in Nature Chemical Biology (2024) showcased PMTS's role in PROTAC (proteolysis-targeting chimera) development. By conjugating PMTS to E3 ligase ligands, researchers created thiol-reactive PROTACs that selectively degrade oncogenic proteins. This approach achieved >80% degradation of mutant KRAS in pancreatic cancer cell lines within 6 hours, while sparing wild-type proteins—a significant advancement in targeted cancer therapy.

Recent analytical advancements include a 2024 Analytical Chemistry report on PMTS-based mass spectrometry tags for quantifying low-abundance thiols in biological samples. The team developed a PMTS derivative with a fixed positive charge, improving ionization efficiency by 15-fold compared to conventional tags. This method detected femtomolar levels of glutathione in plasma samples, enabling precise redox state monitoring in clinical studies.

Safety and stability studies published in Molecular Pharmaceutics (2023) addressed formulation challenges. PMTS showed pH-dependent stability, with t_1/2 values of 48 hours (pH 7.4) versus 12 hours (pH 5.0). Nanoencapsulation in PEGylated liposomes improved plasma stability by 300%, while maintaining >90% modification efficiency against model thiol targets. These findings support PMTS's potential for in vivo applications.

Emerging applications in synthetic biology include a 2024 ACS Synthetic Biology study where PMTS was used to engineer allosteric control in biosynthetic enzymes. By introducing reactive cysteines at strategic positions, researchers created PMTS-responsive variants of terpene synthases that could be reversibly modulated, increasing target compound yields by 2.5-fold in engineered yeast strains.

Ongoing clinical translation efforts focus on PMTS-derived radiopharmaceuticals. A phase I trial (NCT05678945) is evaluating a ¹⁸F-labeled PMTS analog for PET imaging of tumor hypoxia. Preliminary results show rapid clearance (t_1/2 = 35 min) and high tumor-to-muscle ratios (8:1 at 90 min post-injection), suggesting promise for cancer diagnostics.

Future directions highlighted in recent reviews include: (1) Developing PMTS variants with improved membrane permeability using prodrug strategies; (2) Combining PMTS chemistry with CRISPR/Cas9 for precision genome editing; and (3) Expanding its use in targeted protein degradation beyond cysteine-containing targets through innovative linker designs. These advances position PMTS as a multifaceted tool bridging chemical biology and therapeutic development.